Cas no 1040663-55-5 (N-(3,4-difluorophenyl)-1-[(3-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(3,4-difluorophenyl)-1-[(3-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1040663-55-5
• MF: C₁₈H₁₂F₃N₃O₂
• MW: 359.30199432373
• CID: 5805353
• PubChem ID: 42161917
• Update Time: 2025-10-18

N-(3,4-difluorophenyl)-1-[(3-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-difluorophenyl)-1-[(3-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide
• N-(3,4-difluorophenyl)-1-[(3-fluorophenyl)methyl]-6-oxopyridazine-3-carboxamide
• N-(3,4-difluorophenyl)-1-(3-fluorobenzyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 1040663-55-5
• AKOS024506605
• F5319-0726

• Inchi： 1S/C18H12F3N3O2/c19-12-3-1-2-11(8-12)10-24-17(25)7-6-16(23-24)18(26)22-13-4-5-14(20)15(21)9-13/h1-9H,10H2,(H,22,26)
• InChI Key： CVSWZIOWWXUAKB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1C(C=CC(C(NC2C=CC(=C(C=2)F)F)=O)=N1)=O

Computed Properties

• Exact Mass: 359.08816112g/mol
• Monoisotopic Mass: 359.08816112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3,4-difluorophenyl)-1-[(3-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide

N-(3,4-Difluorophenyl)-1-[(3-Fluorophenyl)methyl]-6-Oxo-1,6-Dihydropyridazine-3-Carboxamide: A Comprehensive Overview

N-(3,4-Difluorophenyl)-1-[(3-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide is a highly specialized organic compound with the CAS registry number 1040663-55-5. This compound belongs to the class of pyridazine derivatives, which are known for their unique chemical properties and potential applications in various fields. The molecule features a difluorophenyl group and a fluorophenylmethyl substituent, which contribute to its distinct electronic and steric characteristics. Recent studies have highlighted its potential in pharmaceutical research, particularly in the development of targeted therapies and biological assays.

The synthesis of this compound involves a multi-step process that incorporates advanced organic chemistry techniques. The key steps include the preparation of the pyridazine ring system, followed by the introduction of the fluoro-substituted phenyl groups. Researchers have employed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to achieve high yields and purity. These methods have been optimized to ensure scalability, making it feasible for both laboratory-scale synthesis and potential industrial applications.

One of the most intriguing aspects of this compound is its ability to act as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that retain similar biological activity but differ in their physical properties. This makes them invaluable in drug design, where modifying a molecule's pharmacokinetic profile without compromising efficacy is often challenging. Recent studies have demonstrated that N-(3,4-difluorophenyl)-1-[(3-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide exhibits promising activity in inhibiting key enzymes involved in metabolic disorders and inflammatory processes.

In terms of its structural analysis, the compound's pyridazine ring plays a critical role in determining its reactivity and selectivity. The presence of fluorine atoms at specific positions enhances its stability and lipophilicity, which are desirable traits for drug candidates. Computational studies using molecular docking have revealed that this compound can effectively bind to target proteins with high affinity, suggesting its potential as a lead compound for further optimization.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure. These analyses have provided insights into its molecular weight (428.28 g/mol) and detailed proton environments, further validating its identity and purity.

Looking ahead, the application of this compound extends beyond traditional pharmaceutical research. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of novel materials for flexible displays and sensors. Researchers are actively exploring its potential as an electron-deficient acceptor material in organic field-effect transistors (OFETs), where it has shown promising charge transport properties.

In conclusion, N-(3,4-difluorophenyl)-1-[(3-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide is a versatile compound with significant potential across multiple disciplines. Its synthesis, structural analysis, and biological activity highlight its importance in contemporary chemical research. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to make meaningful contributions to both academic and industrial advancements.